Cas no 1228561-39-4 ((3S)-3-amino-3-(2,3-difluorophenyl)propanoic acid)

(3S)-3-Amino-3-(2,3-difluorophenyl)propanoic acid is a chiral β-amino acid derivative featuring a 2,3-difluorophenyl substituent, which confers unique steric and electronic properties. The stereospecific (S)-configuration at the 3-position ensures high enantiopurity, making it valuable for asymmetric synthesis and pharmaceutical applications. The difluorophenyl moiety enhances metabolic stability and bioavailability, while the carboxylic acid and amino functionalities provide versatile reactivity for peptide coupling or further derivatization. This compound is particularly useful as a building block in medicinal chemistry, enabling the development of fluorinated bioactive molecules with improved binding affinity and pharmacokinetic profiles. Its well-defined structure and purity make it suitable for rigorous research and industrial-scale applications.

(3S)-3-amino-3-(2,3-difluorophenyl)propanoic acid structure

1228561-39-4 structure

Product Name:(3S)-3-amino-3-(2,3-difluorophenyl)propanoic acid

CAS No:1228561-39-4

MF:C₉H₉F₂NO₂

MW:201.1700694561

MDL:MFCD07372945

CID:2618280

PubChem ID:39000034

Update Time:2025-06-21

(3S)-3-amino-3-(2,3-difluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

- (3S)-3-amino-3-(2,3-difluorophenyl)propanoic acid
- (S)-3-aMino-3-(2,3-difluorophenyl)-propionic acid
- AS-80067
- (
- (S)-3-AMINO-3-(2,3-DIFLUOROPHENYL)PROPANOIC ACID
- AKOS012979690
- A-Amino-2,3-difluorobenzenepropanoic acid
- CS-0181525
- 1228561-39-4
- Benzenepropanoic acid, beta-amino-2,3-difluoro-, (betaS)-
- AS)-
- E82246
- MDL： MFCD07372945
- Inchi： 1S/C9H9F2NO2/c10-6-3-1-2-5(9(6)11)7(12)4-8(13)14/h1-3,7H,4,12H2,(H,13,14)/t7-/m0/s1
- InChI Key： PDSVPPFKLOHCFR-ZETCQYMHSA-N
- SMILES： FC1C(=CC=CC=1[C@H](CC(=O)O)N)F

Computed Properties

Exact Mass: 201.06013485g/mol
Monoisotopic Mass: 201.06013485g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 213
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.8
Topological Polar Surface Area: 63.3Å²

(3S)-3-amino-3-(2,3-difluorophenyl)propanoic acid Pricemore >>

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eNovation Chemicals LLC	D557015-1g	Benzenepropanoic acid, ß-amino-2,3-difluoro-, (ßS)-	1228561-39-4	96%	1g	$535	2024-05-25
eNovation Chemicals LLC	D557015-2g	Benzenepropanoic acid, ß-amino-2,3-difluoro-, (ßS)-	1228561-39-4	96%	2g	$870	2024-05-25
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Key Organics Ltd	AS-80067-100MG	(3S)-3-amino-3-(2,3-difluorophenyl)propanoic acid	1228561-39-4	>97%	100mg	£181.28	2025-02-08
Key Organics Ltd	AS-80067-250MG	(3S)-3-amino-3-(2,3-difluorophenyl)propanoic acid	1228561-39-4	>97%	0.25 g	￡339.00	2023-04-18
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